An In-depth Technical Guide to 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride (HC Red No. 13)
An In-depth Technical Guide to 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride (HC Red No. 13)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride, commonly known as HC Red No. 13, is a synthetic organic compound primarily utilized as a direct dye in semi-permanent and oxidative hair coloring formulations.[1][2][3][4] Its chemical structure, characterized by a nitrophenylenediamine chromophore, imparts a distinct red hue. While its principal application lies within the cosmetics industry, its chemical properties and potential biological interactions warrant a comprehensive technical understanding for researchers and scientists in various fields, including toxicology and drug development. This guide provides a detailed overview of the chemical properties, synthesis, analytical methods, and toxicological profile of HC Red No. 13, based on available scientific literature and regulatory assessments.
Chemical and Physical Properties
The hydrochloride salt of 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol enhances the stability and solubility of the parent compound, which is beneficial for its use in cosmetic formulations.[2] Key physicochemical properties are summarized in the tables below.
Table 1: General Chemical Properties
| Property | Value | Reference |
| Chemical Name | 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride | [1] |
| Common Name | HC Red No. 13 | [1][3] |
| CAS Number | 94158-13-1 | [1] |
| EINECS Number | 303-083-4 | [1] |
| Molecular Formula | C₁₀H₁₅N₃O₄·HCl | [1] |
| Molecular Weight | 277.71 g/mol | [2] |
Table 2: Physical Properties of the Parent Compound (2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol)
| Property | Value | Reference |
| Molecular Weight | 241.24 g/mol | [2] |
| Boiling Point | 499 °C at 760 mmHg | [2] |
| Flash Point | 255.6 °C | [2] |
| Density | 1.422 g/cm³ | [2] |
Synthesis and Manufacturing
The synthesis of 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride is a two-step process. The first step involves the synthesis of the parent compound, 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol. The second step is the conversion of the parent compound to its hydrochloride salt.
Synthesis of the Parent Compound
While detailed industrial protocols are proprietary, a general synthetic route involves the reaction of 4-fluoro-3-nitroaniline with diethanolamine.
Formation of the Hydrochloride Salt
The hydrochloride salt is formed by reacting the parent compound with hydrochloric acid in a suitable solvent. This acid-base reaction is typically carried out under controlled conditions to ensure complete conversion and high purity of the final product.[2]
Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of HC Red No. 13 are not extensively published in peer-reviewed literature. However, based on regulatory submissions and analytical studies, the following methodologies are employed.
General Protocol for HPLC Analysis
High-Performance Liquid Chromatography (HPLC) is the standard method for the analysis of HC Red No. 13. A reverse-phase method is typically used.
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Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is suitable for separation.[5]
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Mobile Phase: A mixture of an aqueous buffer and an organic solvent is used. For example, a mobile phase consisting of acetonitrile and a 0.05 M acetic buffer (pH 5.9) in an 80:20 ratio has been reported for a similar compound.[5] For mass spectrometry compatibility, formic acid can be used in place of non-volatile buffers like phosphoric acid.[2]
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Detection: A Photo Diode Array (PDA) detector is used to monitor the absorbance at the maximum wavelength of the analyte.[5]
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Flow Rate: A typical flow rate is 1.0 ml/minute.[5]
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Column Temperature: The column is often maintained at a constant temperature, for instance, 40°C, to ensure reproducibility.[5]
Biological Activity and Toxicology
The biological activity and toxicological profile of HC Red No. 13 have been evaluated by the Scientific Committee on Consumer Safety (SCCS). The primary focus of these studies has been to assess its safety for use in cosmetic products. There is currently no substantial evidence in the public domain to suggest its investigation or use as a therapeutic agent in drug development. The initial suggestions of potential antibacterial or anticancer properties have not been substantiated in the available literature.
Toxicological Profile Summary
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Acute Toxicity: Studies on acute oral toxicity have been conducted.
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Irritation: Skin and eye irritation studies have been performed.
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Sensitization: The potential for skin sensitization has been evaluated.
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Mutagenicity/Genotoxicity: A range of in vitro and in vivo studies have been conducted to assess the mutagenic and genotoxic potential of HC Red No. 13.[2]
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Reproductive Toxicity: One-generation and teratogenicity studies have been carried out.[2]
The SCCS opinion provides a detailed analysis of these toxicological endpoints.[2]
Signaling Pathways and Mechanism of Action
There is no available information on specific signaling pathways modulated by 2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride in the context of drug development or therapeutic applications. The toxicological studies are focused on safety assessment rather than elucidating mechanisms of action related to disease pathways.
Visualizations
As there is no information on signaling pathways, the following diagrams illustrate a general experimental workflow for toxicological assessment and the synthesis pathway.
Caption: General workflow for toxicological assessment of a chemical substance.
Caption: Simplified synthesis pathway for HC Red No. 13.
Conclusion
2,2'-[(4-Amino-3-nitrophenyl)imino]bisethanol hydrochloride (HC Red No. 13) is a well-characterized hair dye ingredient with a substantial body of toxicological data available through regulatory assessments. Its primary role is as a colorant in cosmetic formulations. For researchers and scientists, while the physicochemical properties are reasonably well-defined, there is a notable absence of data regarding its potential therapeutic applications and associated mechanisms of action or signaling pathways. Future research could explore these areas to determine if this compound or its derivatives have applications beyond the cosmetics industry. However, based on current knowledge, its relevance to drug development professionals appears limited.
